Cas no 1807122-80-0 (4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-6-methanol)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-6-methanol
• CAS No: 1807122-80-0
• MF: C₇H₆F₂N₂O₄
• MW: 220.130348682404
• CID: 4888719
• Update Time: 2025-05-19

4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-6-methanol

• Inchi： 1S/C7H6F2N2O4/c8-6(9)4-1-3(2-12)10-7(5(4)13)11(14)15/h1,6,12-13H,2H2
• InChI Key： UYMANYXEPQRPSE-UHFFFAOYSA-N
• SMILES： FC(C1C(=C([N+](=O)[O-])N=C(CO)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1
• Topological Polar Surface Area: 99.2

Additional information on 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-6-methanol

Comprehensive Overview of 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-6-methanol (CAS No. 1807122-80-0)

4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-6-methanol (CAS No. 1807122-80-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound features a difluoromethyl group, a hydroxy substituent, and a nitro moiety, which collectively contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The molecular structure of 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-6-methanol (CAS No. 1807122-80-0) offers a versatile scaffold for chemical modifications, making it a valuable intermediate in organic synthesis. Its pyridine core is known for its electron-rich nature, which facilitates interactions with biological targets. The presence of the difluoromethyl group enhances metabolic stability, a critical factor in the design of long-acting pharmaceuticals. This aligns with current trends in medicinal chemistry, where fluorinated compounds are prioritized for their improved pharmacokinetic profiles.

In agrochemical applications, 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-6-methanol (CAS No. 1807122-80-0) is being investigated for its potential as a precursor to herbicides and fungicides. The nitro and hydroxy functional groups are pivotal in forming active metabolites that target plant pathogens. With the global push toward sustainable agriculture, this compound’s efficacy at low concentrations makes it a candidate for eco-friendly crop protection solutions, addressing concerns about environmental impact and residue management.

Recent advancements in synthetic methodologies have streamlined the production of 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-6-methanol (CAS No. 1807122-80-0), reducing costs and improving yields. Innovations such as flow chemistry and catalytic fluorination have been instrumental in scaling up its synthesis. These developments are particularly relevant to industries seeking cost-effective and scalable processes, a topic frequently searched in AI-driven chemical databases and forums.

The safety profile of 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-6-methanol (CAS No. 1807122-80-0) has been rigorously evaluated to ensure compliance with regulatory standards. While it is not classified as hazardous, proper handling protocols are recommended to mitigate risks associated with its nitro group. This emphasis on safety resonates with laboratory professionals and manufacturers who prioritize workplace safety and regulatory adherence, a recurring theme in industry discussions.

Looking ahead, the demand for 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-6-methanol (CAS No. 1807122-80-0) is expected to rise, driven by its dual utility in pharmaceuticals and agrochemicals. Its compatibility with green chemistry principles further enhances its appeal, as industries increasingly adopt sustainable practices. Researchers and developers are encouraged to explore its untapped potential, particularly in addressing emerging challenges in healthcare and agriculture.